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Compound of Interest

Compound Name: Quinoline-6-sulfonic acid

Cat. No.: B189126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinoline-6-sulfonic acid, identified by the CAS number 65433-95-6, is a key heterocyclic

aromatic organic compound. As a derivative of quinoline, it serves as a versatile building block

in medicinal chemistry and materials science.[1] The quinoline scaffold itself is a privileged

structure, forming the core of numerous pharmacologically active compounds, including those

with anticancer, antimalarial, and antibacterial properties.[1][2][3] The introduction of a sulfonic

acid group at the 6-position enhances the molecule's reactivity and polarity, making it a

valuable intermediate for the synthesis of more complex molecules, particularly in the

development of novel therapeutics such as kinase inhibitors.[4][5] This guide provides a

comprehensive overview of its chemical properties, synthesis, applications, and safety

protocols.

Chemical Structure
The structure of quinoline-6-sulfonic acid consists of a quinoline ring system with a sulfonic

acid group (-SO₃H) attached to the carbon at the 6th position.

Canonical SMILES: O=S(=O)(O)C1=CC=C2N=CC=CC2=C1

InChI Key: PLUQFBYKHVFHMZ-UHFFFAOYSA-N
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Physicochemical and Identification Data
The fundamental properties and identifiers of quinoline-6-sulfonic acid are summarized in the

table below for easy reference.

Property Value

CAS Number 65433-95-6

Molecular Formula C₉H₇NO₃S

Molecular Weight 209.22 g/mol

IUPAC Name quinoline-6-sulfonic acid

Synonyms
6-Quinolinesulfonic acid, Quinoline-6-sulphonic

acid

Appearance Solid (form may vary)

Purity Typically available in purities of 95+%

Synthesis and Manufacturing Process
The primary route for the synthesis of quinoline sulfonic acids is through the electrophilic

sulfonation of quinoline. This reaction is typically carried out under vigorous conditions using a

strong sulfonating agent, such as fuming sulfuric acid (oleum).[6] It is important to note that the

direct sulfonation of quinoline often results in a mixture of isomers, with the 5-sulfonic acid and

8-sulfonic acid derivatives being common products.[6] The formation of quinoline-6-sulfonic
acid is also possible, but its isolation may require specific reaction conditions or advanced

separation techniques.
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General Synthesis of Quinoline Sulfonic Acids
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General Synthesis of Quinoline Sulfonic Acids

Experimental Protocol: General Sulfonation of Quinoline
The following is a general protocol for the sulfonation of quinoline. Researchers should be

aware that this procedure will likely yield a mixture of isomers, and subsequent purification will

be necessary to isolate quinoline-6-sulfonic acid.

Materials:
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Quinoline

Fuming sulfuric acid (oleum)

Water

Sodium hydroxide (for neutralization)

Appropriate glassware and safety equipment

Procedure:

In a flask equipped with a reflux condenser and stirrer, cautiously add quinoline to fuming

sulfuric acid. The reaction is exothermic and should be controlled.

Heat the mixture to a high temperature (e.g., 220°C) and maintain for several hours.[6]

After the reaction is complete, cool the mixture to room temperature.

Carefully pour the reaction mixture into cold water or onto ice with vigorous stirring.

The product may precipitate upon dilution. Neutralize the solution with a base like sodium

hydroxide to facilitate precipitation if necessary.

Filter the crude product and wash with cold water.

The resulting solid is a mixture of quinoline sulfonic acid isomers.

Isomer Separation
Due to the formation of multiple positional isomers during sulfonation, separation is a critical

step. Advanced chromatographic techniques such as pH-zone-refining counter-current

chromatography have been shown to be effective in separating polysulfonated quinoline

derivatives.[7] This method allows for the isolation of specific isomers with high purity.[7]

Applications in Research and Drug Development
Quinoline-6-sulfonic acid is a valuable intermediate in the synthesis of various functional

molecules. The sulfonic acid group can be readily converted into other functional groups, such
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as sulfonyl chlorides and sulfonamides, which are key components in many pharmaceutical

compounds.[6]

Kinase Inhibitors: Quinoline-based molecules are prominent as kinase inhibitors in cancer

therapy.[4][5][8] The quinoline scaffold can effectively bind to the ATP-binding site of kinases,

and derivatives of quinoline-6-sulfonic acid can be synthesized to target specific kinases

involved in cancer signaling pathways.[5][8]

Anticancer Agents: Quinoline sulfonamides have been investigated as inhibitors of carbonic

anhydrase IX, an enzyme associated with hypoxic tumors.[9]

Antimicrobial and Anti-inflammatory Agents: The quinoline nucleus is a core component of

many antimicrobial and anti-inflammatory drugs.[2] Quinoline-6-sulfonic acid serves as a

starting material for the synthesis of novel derivatives with potential therapeutic effects in

these areas.

Materials Science: The rigid and planar structure of the quinoline ring makes its derivatives

suitable for applications in materials science, such as in the development of dyes and

fluorescent probes.[10]
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Derivatization of Quinoline-6-sulfonic acid for Drug Discovery
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Derivatization of Quinoline-6-sulfonic acid

Safety and Handling
Quinoline-6-sulfonic acid is classified as a hazardous substance and must be handled with

appropriate safety precautions.
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GHS Hazard Classification:

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (May

cause respiratory irritation)

The following table summarizes the precautionary statements for handling quinoline-6-
sulfonic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b189126?utm_src=pdf-body
https://www.benchchem.com/product/b189126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category P-Statement Precaution

Prevention P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P264

Wash face, hands, and any

exposed skin thoroughly after

handling.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P310
Immediately call a POISON

CENTER or doctor/physician.

Storage P405 Store locked up.

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.
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Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Conclusion
Quinoline-6-sulfonic acid is a significant chemical intermediate with broad applications,

particularly in the field of drug discovery. Its synthesis via the sulfonation of quinoline presents

challenges in isomer separation, which can be overcome with modern chromatographic

techniques. The ability to derivatize the sulfonic acid group into sulfonamides and other

functionalities makes it a valuable precursor for the development of novel therapeutics

targeting a range of diseases. Proper safety and handling procedures are essential when

working with this corrosive and irritant compound. This guide provides a foundational

understanding for researchers and professionals working with quinoline-6-sulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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